Cas no 1518324-71-4 (3-(3-bromo-2-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-bromo-2-methylphenyl)-2-methylpropanoic acid
• CAS No: 1518324-71-4
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6055416
• PubChem ID: 83731613
• Update Time: 2025-06-08

3-(3-bromo-2-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methylphenyl)-2-methylpropanoic acid
• EN300-1895479
• 1518324-71-4

• Inchi： 1S/C11H13BrO2/c1-7(11(13)14)6-9-4-3-5-10(12)8(9)2/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： UGRLGSWVRAWWNL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-bromo-2-methylphenyl)-2-methylpropanoic acid

3-(3-Bromo-2-Methylphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

3-(3-Bromo-2-Methylphenyl)-2-Methylpropanoic Acid, also known by its CAS number 1518324-71-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a branched carboxylic acid group. The molecule's structure makes it a valuable tool in various research applications, particularly in the development of bioactive compounds and drug discovery.

The synthesis of 3-(3-Bromo-2-Methylphenyl)-2-Methylpropanoic Acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields, which is a promising development in the field of green chemistry.

One of the most notable aspects of this compound is its potential as a building block in drug design. The bromine substituent on the aromatic ring provides a site for further functionalization, allowing chemists to introduce additional groups that can modulate biological activity. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for therapeutic agents.

In recent years, there has been growing interest in the application of 3-(3-Bromo-2-Methylphenyl)-2-Methylpropanoic Acid in medicinal chemistry. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique structure allows it to act as a precursor for the synthesis of advanced materials, such as polymeric films with tailored mechanical and thermal properties. Recent studies have demonstrated that derivatives of this compound can be used to create biocompatible materials suitable for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The study of 3-(3-Bromo-2-Methylphenyl)-2-Methylpropanoic Acid has also contributed to our understanding of molecular recognition and supramolecular chemistry. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry, where it serves as a ligand for metal complexes with potential applications in catalysis and sensing technologies.

In conclusion, 3-(3-Bromo-2-Methylphenyl)-2-Methylpropanoic Acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as an important tool for future research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly significant role in both academic and industrial settings.